Cas no 35436-57-8 (6-Hydroxy-2H-pyran-3(6H)-one)

• Product Name: 6-Hydroxy-2H-pyran-3(6H)-one
• CAS No: 35436-57-8
• MF: C₅H₆O₃
• MW: 114.099341869354
• MDL: MFCD02181121
• CID: 1084759
• Update Time: 2025-11-01

6-Hydroxy-2H-pyran-3(6H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2H-pyran-3(6H)-one
• 6-HYDROXY-2,3-DIHYDRO-6H-PYRANO-3-ONE
• 2H-Pyran-3(6H)-one,6-hydroxy
• 6-hydroxy(2H)pyran-3(6H)
• 6-hydroxy-2,3-dihydro-6H-pyran-3-one
• 6-hydroxy-6H-pyran-3-one
• SC1227
• 5,6-Dihydro-2-hydroxy-5-oxo-2H-pyran

• MDL： MFCD02181121
• Inchi： 1S/C5H6O3/c6-4-1-2-5(7)8-3-4/h1-2,5,7H,3H2
• InChI Key： BOABLGZTHBBHPW-UHFFFAOYSA-N
• SMILES： O1CC(C=CC1O)=O

Computed Properties

• Exact Mass: 114.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 46.53000
• LogP: -0.53970

Additional information on 6-Hydroxy-2H-pyran-3(6H)-one

6-Hydroxy-2H-pyran-3(6H)-one (CAS No. 35436-57-8): A Comprehensive Overview

6-Hydroxy-2H-pyran-3(6H)-one, also known by its CAS number 35436-57-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, with its unique structure and properties, has garnered considerable attention for its potential applications in various scientific and medical domains. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 6-Hydroxy-2H-pyran-3(6H)-one.

The chemical structure of 6-Hydroxy-2H-pyran-3(6H)-one is characterized by a six-membered ring with a hydroxyl group at the 6-position and a ketone group at the 3-position. This structure imparts unique physical and chemical properties to the compound, making it an interesting subject for both academic and industrial research. The molecular formula of 6-Hydroxy-2H-pyran-3(6H)-one is C₅H₆O₃, and its molecular weight is approximately 114.10 g/mol.

The synthesis of 6-Hydroxy-2H-pyran-3(6H)-one can be achieved through various methods, each with its own advantages and limitations. One common approach involves the cyclization of appropriate precursors under controlled conditions. For instance, a recent study published in the Journal of Organic Chemistry (2021) reported a highly efficient one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield. This method not only simplifies the synthetic process but also enhances the scalability for industrial applications.

In terms of biological activities, 6-Hydroxy-2H-pyran-3(6H)-one has shown promising potential in several areas. Research conducted by a team at the University of California (2020) demonstrated that this compound exhibits potent antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant activity is attributed to the presence of the hydroxyl group, which can scavenge free radicals effectively.

Beyond its antioxidant properties, 6-Hydroxy-2H-pyran-3(6H)-one has also been investigated for its anti-inflammatory effects. A study published in the Journal of Medicinal Chemistry (2019) reported that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β in vitro. These findings suggest that 6-Hydroxy-2H-pyran-3(6H)-one could be a potential lead compound for developing anti-inflammatory drugs.

The pharmacological profile of 6-Hydroxy-2H-pyran-3(6H)-one has also been explored in preclinical studies. A notable study conducted by researchers at Harvard Medical School (2018) evaluated the compound's efficacy in animal models of inflammatory diseases. The results indicated that oral administration of 6-Hydroxy-2H-pyran-3(6H)-one led to significant reductions in inflammation markers without causing adverse side effects. These findings provide a strong foundation for further clinical investigations.

In addition to its therapeutic potential, 6-Hydroxy-2H-pyran-3(6H)-one has been studied for its role in natural products. Several plant species have been identified as natural sources of this compound, including certain species of fungi and medicinal herbs. For example, a study published in Phytochemistry (2017) reported the isolation and characterization of 6-Hydroxy-2H-pyran-3(6H)-one from the fruiting bodies of a specific mushroom species. This discovery highlights the importance of natural products as a rich source of bioactive compounds.

The environmental impact of compounds like 6-Hydroxy-2H-pyran-3(6H)-one is another area of interest. Research conducted by environmental scientists has shown that this compound is biodegradable under certain conditions, which makes it an environmentally friendly option compared to some synthetic alternatives. A study published in Environmental Science & Technology (2019) evaluated the biodegradation kinetics of 6-Hydroxy-2H-pyran-3(6H)-one in soil and water environments, providing valuable insights into its environmental fate.

In conclusion, 6-Hydroxy-2H-pyran-3(6H)-one (CAS No. 35436-57-8) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and natural product studies. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in various scientific fields.